Cas no 521917-54-4 (Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide)

• Product Name: Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide
• CAS No: 521917-54-4
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4018725
• PubChem ID: 22176515
• Update Time: 2025-05-24

Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide
• 2-Bromo-6-ethyl-4-nitro-pyridine 1-oxide
• SCHEMBL5865009
• KUENSPFFYCYXPO-UHFFFAOYSA-N
• 2-Bromo-6-ethyl-4-nitropyridine 1-oxide
• 521917-54-4
• DB-203189

• Inchi： 1S/C7H7BrN2O3/c1-2-5-3-6(10(12)13)4-7(8)9(5)11/h3-4H,2H2,1H3
• InChI Key： KUENSPFFYCYXPO-UHFFFAOYSA-N
• SMILES： C1(Br)[N+]([O-])=C(CC)C=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 245.96400Da
• Monoisotopic Mass: 245.96400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Additional information on Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide

Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide (CAS No. 521917-54-4): A Comprehensive Overview

Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide, with the CAS number 521917-54-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is renowned for its diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, including the presence of bromo, ethyl, and nitro substituents, as well as the incorporation of an oxide group, make it a versatile intermediate in synthetic chemistry.

The synthesis and characterization of Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide involve meticulous attention to detail to ensure high purity and yield. The bromo and nitro groups introduce electrophilic centers that are highly reactive in various organic transformations, making this compound a valuable building block for more complex molecules. The ethyl group provides steric hindrance and can influence the reactivity of the adjacent positions, particularly the nitrogen atom which is part of the oxide moiety.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential biological activities. The nitro group in Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide can be reduced to an amine, which is a common strategy in drug discovery to enhance bioavailability and metabolic stability. This transformation is particularly relevant in the design of small-molecule inhibitors targeting various enzymes and receptors.

The incorporation of an oxide group in this compound adds another layer of complexity and functionality. Oxide groups are known to influence the electronic properties of molecules, making them suitable for applications in coordination chemistry and catalysis. Additionally, the presence of both bromo and nitro groups allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.

Recent studies have highlighted the role of pyridine derivatives in medicinal chemistry. For instance, modifications at the 2-position of pyridine rings have been shown to modulate binding affinity to biological targets. The bromo-substituted pyridines are particularly useful due to their ability to undergo metal-catalyzed coupling reactions with a wide range of nucleophiles. This property has been exploited in the synthesis of antiviral and anticancer agents.

The ethyl group at the 6-position of Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide also contributes to its reactivity by influencing steric interactions and electronic distribution. This feature can be leveraged to fine-tune the pharmacokinetic properties of derived compounds. For example, ethyl-substituted pyridines have been reported to exhibit improved solubility and reduced toxicity compared to their unsubstituted counterparts.

In conclusion, Pyridine, 2-bromo-6-ethyl-4-nitro-, 1-oxide (CAS No. 521917-54-4) is a multifunctional compound with significant potential in synthetic chemistry and drug development. Its unique structural features make it a valuable intermediate for constructing complex molecules with desired biological activities. The ongoing research in this area continues to uncover new synthetic strategies and applications, underscoring its importance in modern chemical biology.